Cas no 339538-65-7 (3-Pyridinecarboxylicacid, 2-[4-(trifluoromethyl)phenyl]-)

• Product Name: 3-Pyridinecarboxylicacid, 2-[4-(trifluoromethyl)phenyl]-
• CAS No: 339538-65-7
• MF: C₁₃H₈F₃NO₂
• MW: 267.203333854675
• MDL: MFCD08235172
• CID: 302117
• PubChem ID: 22262719
• Update Time: 2025-05-21

3-Pyridinecarboxylicacid, 2-[4-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylicacid, 2-[4-(trifluoromethyl)phenyl]-
• 2-(4-Trifluoromethylphenyl)nicotinic acid
• 2-[4-(trifluoromethyl)phenyl]pyridine-3-carboxylic acid
• 2-(4-Trifluoromethyl-phenyl)-nicotinic acid
• AG-F-15040
• CTK1C1687
• KB-223249
• SBB053033
• SureCN4197626
• TS-03581
• 2-(4-(Trifluoromethyl)phenyl)nicotinic acid
• MFCD08235172
• DTXSID40624042
• SCHEMBL4197626
• 339538-65-7
• AKOS022321176
• 2-(4-(Trifluoromethyl)phenyl)nicotinicacid
• 2-(4-Trifluoromethylphenyl)nicotinicacid

• MDL： MFCD08235172
• Inchi： 1S/C13H8F3NO2/c14-13(15,16)9-5-3-8(4-6-9)11-10(12(18)19)2-1-7-17-11/h1-7H,(H,18,19)
• InChI Key： BSJZOKLRDOUYFW-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1C(C(=O)O)=CC=CN=1)(F)F

Computed Properties

• Exact Mass: 267.05100
• Monoisotopic Mass: 267.05071298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• PSA: 50.19000
• LogP: 3.46560

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-Pyridinecarboxylicacid, 2-[4-(trifluoromethyl)phenyl]-

Comprehensive Guide to 3-Pyridinecarboxylic acid, 2-[4-(trifluoromethyl)phenyl]- (CAS No. 339538-65-7)

3-Pyridinecarboxylic acid, 2-[4-(trifluoromethyl)phenyl]- (CAS No. 339538-65-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique pyridinecarboxylic acid structure and trifluoromethylphenyl substitution, is widely studied for its potential applications in drug development and advanced materials. In this article, we delve into its properties, synthesis, applications, and market trends while addressing frequently asked questions about this compound.

The chemical structure of 3-Pyridinecarboxylic acid, 2-[4-(trifluoromethyl)phenyl]- features a pyridine ring attached to a carboxylic acid group at the 3-position and a 4-(trifluoromethyl)phenyl moiety at the 2-position. This structural configuration imparts unique electronic and steric properties, making it a valuable intermediate in organic synthesis. Researchers often explore its reactivity in coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig reactions, to construct more complex molecules for pharmaceutical applications.

One of the most prominent applications of 3-Pyridinecarboxylic acid, 2-[4-(trifluoromethyl)phenyl]- is in the pharmaceutical industry. The trifluoromethyl group is known to enhance the bioavailability and metabolic stability of drug candidates, making this compound a key building block in the development of novel therapeutics. Recent studies highlight its potential in targeting enzyme inhibitors and receptor modulators, particularly in oncology and central nervous system (CNS) disorders. The demand for such intermediates has surged due to the growing focus on precision medicine and personalized therapies.

In agrochemical research, 3-Pyridinecarboxylic acid derivatives are explored for their pesticidal and herbicidal properties. The introduction of a trifluoromethylphenyl group can significantly alter the biological activity of these compounds, leading to improved efficacy and environmental safety. With the increasing need for sustainable agriculture, this compound is being investigated as a potential candidate for next-generation crop protection agents.

The synthesis of 3-Pyridinecarboxylic acid, 2-[4-(trifluoromethyl)phenyl]- typically involves multi-step organic reactions, including halogenation, cross-coupling, and hydrolysis. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for industrial applications. Researchers are also exploring greener synthetic routes, such as photochemical or electrochemical methods, to align with the global push toward sustainable chemistry.

Market trends indicate a rising demand for 3-Pyridinecarboxylic acid derivatives, driven by their versatility in drug discovery and material science. Pharmaceutical companies are actively sourcing high-quality intermediates to accelerate their R&D pipelines, while academic institutions are investigating novel applications in catalysis and functional materials. The compound's unique properties, such as its ability to form stable coordination complexes, make it a promising candidate for advanced materials like metal-organic frameworks (MOFs).

Frequently asked questions about 3-Pyridinecarboxylic acid, 2-[4-(trifluoromethyl)phenyl]- include inquiries about its solubility, stability, and compatibility with common reagents. The compound is generally soluble in polar organic solvents like dimethyl sulfoxide (DMSO) and methanol but exhibits limited solubility in water. Its stability under various conditions (e.g., temperature, pH) is a critical consideration for storage and handling in laboratory settings.

In conclusion, 3-Pyridinecarboxylic acid, 2-[4-(trifluoromethyl)phenyl]- (CAS No. 339538-65-7) is a highly versatile compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features and reactivity make it a valuable asset in modern chemical research. As the demand for innovative intermediates grows, this compound is poised to play a pivotal role in the development of next-generation therapeutics and functional materials.